![molecular formula C14H16N2O5 B6180876 2-({[(tert-butoxy)carbonyl]amino}methyl)furo[2,3-b]pyridine-5-carboxylic acid CAS No. 2694745-37-2](/img/no-structure.png)
2-({[(tert-butoxy)carbonyl]amino}methyl)furo[2,3-b]pyridine-5-carboxylic acid
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Overview
Description
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-({[(tert-butoxy)carbonyl]amino}methyl)furo[2,3-b]pyridine-5-carboxylic acid' involves the protection of the amine group, followed by the formation of the furo[2,3-b]pyridine ring system and subsequent deprotection of the amine group. The carboxylic acid group is introduced in the final step.", "Starting Materials": [ "2-aminomethylfuro[2,3-b]pyridine-5-carboxylic acid", "tert-butyl chloroformate", "triethylamine", "tert-butylamine", "acetic anhydride", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Protection of the amine group with tert-butyl chloroformate and triethylamine in diethyl ether", "Step 2: Reaction of the protected amine with acetic anhydride to form the N-tert-butoxycarbonyl-2-aminomethylfuro[2,3-b]pyridine-5-carboxamide intermediate", "Step 3: Formation of the furo[2,3-b]pyridine ring system by treating the intermediate with sodium hydroxide in water", "Step 4: Deprotection of the amine group with hydrochloric acid to yield the final product, 2-({[(tert-butoxy)carbonyl]amino}methyl)furo[2,3-b]pyridine-5-carboxylic acid" ] } | |
2694745-37-2 | |
Molecular Formula |
C14H16N2O5 |
Molecular Weight |
292.3 |
Purity |
95 |
Origin of Product |
United States |
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